4-Pyridazinepropanoic acid, beta-oxo-, ethyl ester

• IUPAC Name: ethyl 3-oxo-3-pyridazin-4-ylpropanoate
• InChI: InChI=1S/C9H10N2O3/c1-2-14-9(13)5-8(12)7-3-4-10-11-6-7/h3-4,6H,2,5H2,1H3
• InChI Key: NGYWLWFKXLSZIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CN=NC=C1
• Molecular Formula: C9H10N2O3
• DSSTOX Substance ID: DTXSID701298178
• Molecular Weight: 194.19 g/mol
• CAS RN: 51149-09-8

Description

Chemical Reactions Analysis

Esters, including 4-Pyridazinepropanoic acid, beta-oxo-, ethyl ester, can undergo a variety of reactions. One such reaction is hydrolysis, which is catalyzed by either an acid or a base. In this reaction, the ester is heated with a large excess of water containing a strong-acid catalyst. The products are a carboxylic acid and an alcohol.

Physical And Chemical Properties Analysis

Esters have polar bonds but do not engage in hydrogen bonding and are therefore intermediate in boiling points between the nonpolar alkanes and the alcohols, which engage in hydrogen bonding. Ester molecules can engage in hydrogen bonding with water, so esters of low molar mass are therefore somewhat soluble in water. Borderline solubility occurs in those molecules that have three to five carbon atoms.

Scientific Research Applications

Synthesis and Biological Activity

4-Pyridazinepropanoic acid, beta-oxo-, ethyl ester and its derivatives are prominently featured in the synthesis of novel bioactive compounds. These substances serve as key intermediates in the production of various biologically active molecules, showcasing a wide range of applications in medicinal chemistry and drug development.

• Antibacterial and Antifungal Activities

  A study by Ragavan, Vijayakumar, and Kumari (2009) explored the synthesis of alpha-oxy/thio substituted-beta-keto esters through efficient cross-Claisen condensation. These esters were then converted into 4-oxy/thio substituted-1H-pyrazol-5(4H)-ones, which were screened for their antibacterial and antifungal activities, highlighting their potential in addressing microbial resistance (Ragavan, Vijayakumar, & Kumari, 2009).

• Herbicidal Activities

  In another study, Xu et al. (2008) synthesized novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives from ethyl 2-(3-trifluoromethylphenyl)acetate. These compounds were evaluated for their herbicidal activities, showcasing the utility of pyridazine derivatives in agricultural chemistry (Xu et al., 2008).

• Antimicrobial Activity

  Turan-Zitouni, Blache, and Güven (2001) reported on the synthesis of imidazo[1,2-a]pyridine-2-carboxylic acid, ethyl esters, which were reacted with hydrazine hydrate to produce hydrazides. These hydrazides were further treated with various aldehydes to obtain arylidenehydrazides, which were examined for their antimicrobial activity, demonstrating the potential of these compounds in the development of new antimicrobial agents (Turan-Zitouni, Blache, & Güven, 2001).

Chemical Synthesis and Mechanistic Studies

The research also extends into the realm of chemical synthesis and mechanistic studies, where these compounds are employed in the synthesis of complex molecules and in understanding reaction pathways.

• Divergent Synthesis: Rossi et al. (2007) described the divergent and solvent-dependent reactions of 4-ethoxycarbonyl-3-methyl-1-tert-butoxycarbonyl-1,2-diaza-1,3-diene with enamines. This study offers insights into the synthesis of 5,6-dihydro-4H-pyridazines and related compounds, contributing to the understanding of reaction mechanisms in organic synthesis (Rossi et al., 2007).

Future Directions

While specific future directions for 4-Pyridazinepropanoic acid, beta-oxo-, ethyl ester are not available, it’s worth noting that similar compounds are key precursors for the production of angiotensin-converting enzyme (ACE) inhibitors. These are important prescriptive drugs for preventing the formation of angiotensin II and lowering blood pressure. The preparation of their key chiral precursor is of special and increasingly interests.